Organic fluorophore-based fluorescent probes for abnormal immune response diagnosis and treatment evaluation

Sensors & Diagnostics Pub Date: 2023-11-14 DOI: 10.1039/D3SD00259D

Abstract

Real-time monitoring of the processes involved in abnormal immune responses can be used for the early diagnosis of immune system-related diseases (tumors, transplant rejection, autoimmune diseases, etc.), thus facilitating effective interventions. By purposefully combining organic small-molecule fluorescent probes with immune system-related molecules (enzymes/small-molecules), it is possible to visualize the activation status of relevant immune cells during abnormal immune processes, thus allowing timely adjustments to the immunotherapy regimen and improving the efficacy of immunotherapy. This paper summarizes the progress in the application of fluorescent probes based on small organic dyes for studying immune system-related processes and discusses the opportunities and challenges related to using fluorescent probes in monitoring immune system-related diseases and their treatments.

Graphical abstract: Organic fluorophore-based fluorescent probes for abnormal immune response diagnosis and treatment evaluation
Organic fluorophore-based fluorescent probes for abnormal immune response diagnosis and treatment evaluation
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